2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one

• CAS No.: 6313-90-2
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2,3-dimorpholin-4-yl-3-phenyl-1-pyridin-4-ylpropan-1-one
• InChI: InChI=1S/C22H27N3O3/c26-22(19-6-8-23-9-7-19)21(25-12-16-28-17-13-25)20(18-4-2-1-3-5-18)24-10-14-27-15-11-24/h1-9,20-21H,10-17H2
• InChI Key: UTKRTPYBFJVLRJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=CC=C2)C(C(=O)C3=CC=NC=C3)N4CCOCC4

Description

2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one is a complex organic compound that features a morpholine ring, a phenyl group, and a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one typically involves multi-step organic reactions. One common method involves the reaction of morpholine with a suitable precursor, followed by the introduction of the phenyl and pyridine groups under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to maintain consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce simpler derivatives.

Scientific Research Applications

2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and protein binding.

Industry: The compound can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which 2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular processes and pathways. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-Benzoylpyridine: Similar in structure but lacks the morpholine rings.

4-Chloro-2-(trifluoromethyl)pyridine: Contains a pyridine ring but has different substituents.

2-(4-Bromophenyl)-1-(pyridin-4-yl)ethanone: Similar in having a phenyl and pyridine ring but differs in other functional groups.

Uniqueness

2,3-Bis(morpholin-4-yl)-3-phenyl-1-(pyridin-4-yl)propan-1-one is unique due to the presence of both morpholine rings and the combination of phenyl and pyridine groups. This unique structure imparts specific chemical and biological properties that are not found in similar compounds.